Cas no 41345-70-4 (3-(Acetylthio)propionic Acid)

• Product Name: 3-(Acetylthio)propionic Acid
• CAS No: 41345-70-4
• MF: C₅H₈O₃S
• MW: 148.180220603943
• MDL: MFCD06208418
• CID: 825826
• PubChem ID: 262719
• Update Time: 2025-04-19

3-(Acetylthio)propionic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(Acetylthio)propionic Acid
• 3-acetylsulfanylpropanoic acid
• 3-(acetylthio)propanoic acid
• 3-acetylsulfanyl-propionic acid
• propanoic acid,3-(acetylthio)
• S-Acetyl-3-mercaptopropionic acid
• propanoic acid, 3-(acetylthio)-
• 3-(acetylsulfanyl)propanoic acid
• Q63391964
• b-acetylthiopropionic acid
• AYQXANXXZYKTDL-UHFFFAOYSA-N
• 3-(ACETYLTHIO)PROPIONICACID
• NSC96653
• TRA0008890
• InChI=1/C5H8O3S/c1-4(6)9-3-2-5(7)8/h2-3H2,1H3,(H,7,8
• NSC-96653
• 41345-70-4
• DTXSID70294439
• 3-(acetylthio)propanoicacid
• AS-59456
• EN300-206926
• SCHEMBL668605
• AKOS006222340
• MFCD06208418
• A3134
• 3-(Acetylthio)propionic acid, 96%
• Thioacetic Acid S-(2-Carboxyethyl) Ester
• BP-31057
• N12196

• MDL： MFCD06208418
• Inchi： 1S/C5H8O3S/c1-4(6)9-3-2-5(7)8/h2-3H2,1H3,(H,7,8)
• InChI Key： AYQXANXXZYKTDL-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CCC(=O)O

Computed Properties

• Exact Mass: 148.01900
• Monoisotopic Mass: 148.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 79.7

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 52.0 to 56.0 deg-C
• Boiling Point: 128°C/3mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• PSA: 79.67000
• LogP: 0.74080
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(Acetylthio)propionic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids